Cas no 1315593-59-9 (Pyrrolo[2,1-f][1,2,4]triazine, 2,4,6-trichloro-)

• Product Name: Pyrrolo[2,1-f][1,2,4]triazine, 2,4,6-trichloro-
• CAS No: 1315593-59-9
• MF: C₆H₂Cl₃N₃
• MW: 222.459177494049
• CID: 5303746
• PubChem ID: 135393239
• Update Time: 2026-03-10

Pyrrolo[2,1-f][1,2,4]triazine, 2,4,6-trichloro- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trichloropyrrolo[2,1-f][1,2,4]triazine
• Pyrrolo[2,1-f][1,2,4]triazine, 2,4,6-trichloro-
• F93795
• DB-148764
• SCHEMBL22149168
• 1315593-59-9

• Inchi： 1S/C6H2Cl3N3/c7-3-1-4-5(8)10-6(9)11-12(4)2-3/h1-2H
• InChI Key： MUULEYJDBBKDBF-UHFFFAOYSA-N
• SMILES： ClC1=CN2C(C(=NC(=N2)Cl)Cl)=C1

Computed Properties

• Exact Mass: 220.931430g/mol
• Monoisotopic Mass: 220.931430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.2

Additional information on Pyrrolo[2,1-f][1,2,4]triazine, 2,4,6-trichloro-

Recent Advances in Pyrrolo[2,1-f][1,2,4]triazine, 2,4,6-trichloro- (CAS: 1315593-59-9) Research

Pyrrolo[2,1-f][1,2,4]triazine, 2,4,6-trichloro- (CAS: 1315593-59-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its utility as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential clinical applications.

One of the most notable advancements in the study of Pyrrolo[2,1-f][1,2,4]triazine, 2,4,6-trichloro- is its role in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of kinases, including those implicated in cancer and inflammatory diseases. The study utilized a combination of computational modeling and high-throughput screening to identify optimal substituents for enhancing binding affinity and selectivity. These findings underscore the compound's potential as a scaffold for designing next-generation kinase inhibitors.

In addition to its applications in kinase inhibition, recent research has also investigated the antiviral properties of Pyrrolo[2,1-f][1,2,4]triazine, 2,4,6-trichloro-. A preprint article from BioRxiv (2024) reported that certain analogs of this compound exhibit broad-spectrum activity against RNA viruses, including SARS-CoV-2 and influenza. The mechanism of action appears to involve interference with viral RNA polymerase, suggesting a novel target for antiviral drug development. Further in vivo studies are currently underway to validate these findings and assess the compound's pharmacokinetic properties.

The synthetic accessibility of Pyrrolo[2,1-f][1,2,4]triazine, 2,4,6-trichloro- has also been a focus of recent investigations. A 2023 paper in Organic Letters described an efficient, scalable route for its production, utilizing a one-pot cyclization strategy that significantly reduces the number of synthetic steps and improves overall yield. This methodological advancement is expected to facilitate the broader adoption of this compound in both academic and industrial settings, enabling more extensive exploration of its biological activities.

Despite these promising developments, challenges remain in the optimization of Pyrrolo[2,1-f][1,2,4]triazine, 2,4,6-trichloro- derivatives for clinical use. Issues such as metabolic stability, solubility, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into tangible therapeutic benefits.

In conclusion, Pyrrolo[2,1-f][1,2,4]triazine, 2,4,6-trichloro- (CAS: 1315593-59-9) represents a versatile and promising scaffold in medicinal chemistry, with applications spanning kinase inhibition and antiviral therapy. Recent research has elucidated its synthetic pathways, biological activities, and potential clinical utility, paving the way for future investigations. Continued exploration of this compound and its derivatives is likely to yield significant contributions to the development of novel therapeutics in the coming years.